Cas no 1807009-01-3 (4-Bromo-2-fluoro-6-iodotoluene)

• Product Name: 4-Bromo-2-fluoro-6-iodotoluene
• CAS No: 1807009-01-3
• MF: C₇H₅BrFI
• MW: 314.921477079391
• CID: 5001714
• Update Time: 2023-08-25

4-Bromo-2-fluoro-6-iodotoluene Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-fluoro-6-iodotoluene
• 5-Bromo-1-fluoro-3-iodo-2-methylbenzene

• Inchi： 1S/C7H5BrFI/c1-4-6(9)2-5(8)3-7(4)10/h2-3H,1H3
• InChI Key： PBHKTGBJMPZUBR-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C=1C)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• XLogP3: 3.7
• Topological Polar Surface Area: 0